Cas no 58106-28-8 (Methyl 4-methoxy-2,5-dimethylbenzoate)

• Product Name: Methyl 4-methoxy-2,5-dimethylbenzoate
• CAS No: 58106-28-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD06203806
• CID: 1036190
• PubChem ID: 20461920
• Update Time: 2025-04-20

Methyl 4-methoxy-2,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-2,5-dimethylbenzoate
• Methyl4-methoxy-2,5-dimethylbenzoate
• SCHEMBL11065578
• CS-0331718
• 58106-28-8
• DTXSID20607474
• 4-methoxy-2,5-dimethyl-benzoic acid methyl ester
• Benzoic acid, 4-methoxy-2,5-dimethyl-, methyl ester
• DB-334637
• A869525
• AKOS006294478

• MDL： MFCD06203806
• Inchi： 1S/C11H14O3/c1-7-6-10(13-3)8(2)5-9(7)11(12)14-4/h5-6H,1-4H3
• InChI Key： LJNZNDJUSNRIQF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C(C(=O)OC)C=C1C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives